Cas no 1261583-30-5 (2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261583-30-5
• MF: C₁₄H₇ClF₃NO
• MW: 297.659693002701
• CID: 5000156
• Update Time: 2025-11-06

2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H7ClF3NO/c15-13-9(8-19)4-3-6-11(13)10-5-1-2-7-12(10)20-14(16,17)18/h1-7H
• InChI Key： KHJSXRSPBTUEJT-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 5.1
• Topological Polar Surface Area: 33

Additional information on 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl

Research Briefing on 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl (CAS: 1261583-30-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl (CAS: 1261583-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, combined with the electron-withdrawing cyano and trifluoromethoxy groups, makes it a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have particularly focused on its potential in modulating inflammatory pathways and its application in the treatment of autoimmune diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a potent inhibitor of the NLRP3 inflammasome, a critical component of the innate immune system implicated in chronic inflammatory diseases. The study demonstrated that derivatives of 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl exhibited significant anti-inflammatory activity in vitro and in vivo, with low cytotoxicity, suggesting its potential as a lead compound for further drug development.

Another area of interest is the compound's application in agrochemical research. Due to its structural similarity to known pesticides, 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl has been investigated for its insecticidal and herbicidal properties. Preliminary results indicate that it may offer a new mode of action against resistant pest strains, providing a valuable addition to the current arsenal of agrochemicals.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl derivatives. Recent research has focused on improving solubility and bioavailability through structural modifications, with some success in enhancing drug-like characteristics. Future studies are expected to explore its potential in combination therapies and its application in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 2-Chloro-3-cyano-2'-(trifluoromethoxy)biphenyl represents a promising scaffold for the development of novel therapeutics and agrochemicals. Its diverse biological activities and structural versatility make it a valuable subject for ongoing and future research in the chemical biology and pharmaceutical fields.